N-(2,4-difluorophenyl)-4-(propionylamino)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C16H14F2N2O2/c1-2-15(21)19-12-6-3-10(4-7-12)16(22)20-14-8-5-11(17)9-13(14)18/h3-9H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key: TYUPMKLKWUNXEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H14F2N2O2
• Molecular Weight: 304.29 g/mol

Description

N-(2,4-difluorophenyl)-4-(propionylamino)benzamide, commonly known as DFP-10825, is a chemical compound with potential therapeutic applications. It belongs to the class of benzamide derivatives and has been studied extensively for its pharmacological properties. In

Mechanism of Action

DFP-10825 is believed to exert its pharmacological effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, leading to gene silencing. Inhibition of HDACs by DFP-10825 results in the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. DFP-10825 has also been shown to increase the acetylation of tau protein, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
DFP-10825 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth. In animal models of Alzheimer's disease, DFP-10825 has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages for lab experiments. It is readily synthesized using established methods and is stable under normal laboratory conditions. However, DFP-10825 has some limitations. It is not water-soluble and requires the use of organic solvents for experiments. This can limit its use in certain assays. Additionally, DFP-10825 has not been extensively studied in clinical trials, and its safety and efficacy in humans are not yet established.

Future Directions

There are several future directions for the study of DFP-10825. One area of research could focus on the development of water-soluble derivatives of DFP-10825 to improve its bioavailability and reduce the use of organic solvents. Another direction could be the investigation of the potential of DFP-10825 in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to establish the safety and efficacy of DFP-10825 in humans, which could lead to its potential use as a therapeutic agent for cancer and Alzheimer's disease.
Conclusion:
In conclusion, DFP-10825 is a promising chemical compound with potential therapeutic applications in cancer and Alzheimer's disease. Its synthesis method is well-established, and its pharmacological properties have been extensively studied. DFP-10825 exerts its effects by inhibiting HDACs and has been shown to induce apoptosis in cancer cells and improve cognitive function in animal models of Alzheimer's disease. While DFP-10825 has some limitations, such as its solubility and lack of clinical data, there are several future directions for its study that could lead to its potential use as a therapeutic agent.

Scientific Research Applications

DFP-10825 has been studied for its potential therapeutic applications in various diseases. It has been found to have anticancer properties and has shown promising results in preclinical studies against breast, colon, and lung cancer cells. DFP-10825 has also been studied for its potential use in treating Alzheimer's disease and has shown neuroprotective effects in animal models.